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Compound of Interest

Compound Name: Fomentariol

CAS No.: 53948-12-2

Cat. No.: B12762218

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the biological activities of

Fomentariol, a natural compound isolated from the medicinal mushroom Fomes fomentarius.

Detailed protocols for various cell-based assays are outlined to enable researchers to

investigate its therapeutic potential.

Biological Activities of Fomentariol
Fomentariol has demonstrated a range of biological activities, including anti-inflammatory,

antioxidant, anti-diabetic, and cytotoxic effects. These properties make it a compound of

interest for further investigation in drug discovery and development.

Quantitative Data Summary
The following tables summarize the quantitative data on Fomentariol's activity from various

cell-based assays.

Table 1: Anti-Diabetic Activity of Fomentariol
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Assay Target Enzyme IC50 (µM)
Positive
Control

Positive
Control IC50

Alpha-

glucosidase

Inhibition Assay

Alpha-

glucosidase
1.3[1] Acarbose 0.5 µM[1]

DPP-4 Inhibition

Assay

Dipeptidyl

peptidase-4
2.4[1] Sitagliptin 18 nM[1]

Table 2: Cytotoxic Activity of Fomentariol (from Fomes fomentarius extracts)

Cell Line Assay
Extract/Fractio
n

IC50 (µg/mL)
Incubation
Time

SW742 (Colon

Adenocarcinoma

)

MTT Assay
Ethyl acetate

fraction
61.1 24 hours

SW742 (Colon

Adenocarcinoma

)

MTT Assay
Chloroform

fraction
158.8 24 hours

SW742 (Colon

Adenocarcinoma

)

MTT Assay Aqueous fraction 289.8 24 hours

Experimental Protocols
Detailed methodologies for key cell-based assays to evaluate Fomentariol's activity are

provided below.

Cytotoxicity Assay
3.1.1. MTT Assay Protocol

This protocol is designed to assess the cytotoxic effects of Fomentariol on cancer cell lines.

Workflow for MTT Assay
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MTT Assay Workflow

Seed cells in a 96-well plate

Treat cells with various concentrations of Fomentariol

Incubate for 24-72 hours

Add MTT solution (0.5 mg/mL) to each well

Incubate for 4 hours at 37°C

Add solubilization solution (e.g., DMSO)

Measure absorbance at 570 nm

Click to download full resolution via product page

Caption: Workflow of the MTT assay for cytotoxicity assessment.

Materials:

96-well plates
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Cancer cell line of interest (e.g., SW742)

Complete cell culture medium

Fomentariol stock solution

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

Solubilization solution (e.g., Dimethyl sulfoxide - DMSO)

Microplate reader

Procedure:

Cell Seeding: Seed cells into 96-well plates at an appropriate density (e.g., 5 x 10³ to 1 x 10⁴

cells/well) and allow them to adhere overnight.

Treatment: Prepare serial dilutions of Fomentariol in complete culture medium. Remove the

old medium from the wells and add 100 µL of the Fomentariol dilutions. Include a vehicle

control (medium with the same concentration of solvent used to dissolve Fomentariol) and a

blank (medium only).

Incubation: Incubate the plates for the desired period (e.g., 24, 48, or 72 hours) at 37°C in a

humidified atmosphere with 5% CO₂.

MTT Addition: After incubation, add 10 µL of MTT solution (5 mg/mL) to each well and

incubate for 4 hours at 37°C.

Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each

well to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and

determine the IC50 value (the concentration of Fomentariol that inhibits cell growth by

50%).
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Anti-inflammatory Assays
3.2.1. Nitric Oxide (NO) Production Assay in RAW264.7 Macrophages

This assay measures the inhibitory effect of Fomentariol on the production of nitric oxide, a

key inflammatory mediator.

Workflow for Nitric Oxide Assay
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Nitric Oxide Assay Workflow

Seed RAW264.7 cells in a 96-well plate

Pre-treat cells with Fomentariol

Stimulate with Lipopolysaccharide (LPS)

Incubate for 24 hours

Collect supernatant

Add Griess reagent to supernatant

Measure absorbance at 540 nm
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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